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Compound of Interest

Compound Name: TUG 891

Cat. No.: B607721 Get Quote

Providing essential safety and logistical information for the operational and disposal plans of

TUG-891 is critical for maintaining a safe laboratory environment. This guide offers procedural,

step-by-step guidance to address specific operational questions regarding the proper disposal

of this compound.

For researchers, scientists, and drug development professionals, adherence to proper chemical

waste management protocols is paramount. TUG-891, a potent and selective agonist of the

free fatty acid receptor 4 (FFA4/GPR120), should be handled as a potentially hazardous

material.[1] While a specific Safety Data Sheet (SDS) is typically provided by the manufacturer

to the purchasing institution, this document outlines general best practices for the disposal of

TUG-891 in solid form and in solution.

Quantitative Data and Physical Properties
A summary of the key quantitative and physical properties of TUG-891 is provided below to

inform handling and disposal decisions.
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Property Value Source

Molecular Formula C₂₃H₂₁FO₃ [2][3]

Molecular Weight 364.4 g/mol [2][4]

Appearance Crystalline solid [2]

Purity ≥98% [2][4]

Solubility in DMSO ~10 mg/mL [2]

Solubility in Ethanol ~1 mg/mL [2]

Solubility in DMF ~1 mg/mL [2]

Aqueous Solubility Sparingly soluble [1]

Experimental Protocols: Disposal Procedures
The following protocols provide a detailed methodology for the proper disposal of TUG-891.

These procedures are based on general laboratory safety guidelines and should be adapted to

comply with local, state, and federal regulations, as well as specific institutional policies.

Disposal of Solid TUG-891
Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,

including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Collection:

Collect unadulterated solid TUG-891 waste in a clearly labeled, sealed container.

The label should include the chemical name ("TUG-891"), the approximate amount, and

the date.

Waste Stream Classification: Treat as hazardous chemical waste. Do not mix with non-

hazardous waste.

Storage: Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area, away from incompatible materials.
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Institutional Pickup: Arrange for disposal through your institution's Environmental Health and

Safety (EHS) department.

Disposal of TUG-891 in Organic Solvents (e.g., DMSO,
Ethanol)

PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves. Work in a well-ventilated area or a chemical fume hood.

Waste Collection:

Collect solutions of TUG-891 in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label must identify all components of the solution (e.g., "TUG-891 in DMSO") and their

approximate concentrations.

Waste Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's EHS guidelines. Halogenated and non-halogenated solvent waste should

typically be segregated.

Storage: Store the sealed container in a designated hazardous waste accumulation area.

Institutional Pickup: Contact your institution's EHS department for proper disposal.

Disposal of TUG-891 in Aqueous Solutions
PPE: Standard laboratory PPE (lab coat, safety goggles, gloves) is required.

Waste Evaluation: Due to its limited aqueous solubility, TUG-891 in aqueous buffers may not

warrant disposal as hazardous waste in all jurisdictions, especially at very low

concentrations. However, it is best practice to treat it as chemical waste. Never dispose of

TUG-891 solutions down the drain.

Waste Collection: Collect aqueous solutions containing TUG-891 in a clearly labeled, sealed

container.
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Storage and Disposal: Store with other aqueous chemical waste and arrange for disposal

through your institution's EHS department.

Mandatory Visualizations
The following diagrams illustrate the decision-making process for the proper disposal of TUG-

891.
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TUG-891 Disposal Workflow
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Caption: Decision workflow for the proper disposal of TUG-891 waste.
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Illustrative Signaling Pathway of TUG-891

TUG-891

GPR120 (FFA4) Receptor

Agonist Binding

G Protein Activation

Downstream Signaling
(e.g., Ca2+ mobilization,
ERK phosphorylation)

Biological Effect
(e.g., Anti-inflammatory response)

Click to download full resolution via product page

Caption: Simplified signaling pathway initiated by TUG-891.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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